Cas no 688336-24-5 (2-{1-(4-ethoxyphenyl)-1H-imidazol-2-ylsulfanyl}-N-2-(trifluoromethyl)phenylacetamide)

• Product Name: 2-{1-(4-ethoxyphenyl)-1H-imidazol-2-ylsulfanyl}-N-2-(trifluoromethyl)phenylacetamide
• CAS No: 688336-24-5
• MF: C₂₀H₁₈F₃N₃O₂S
• MW: 421.436033725739
• CID: 5989241
• PubChem ID: 4546901
• Update Time: 2025-06-08

2-{1-(4-ethoxyphenyl)-1H-imidazol-2-ylsulfanyl}-N-2-(trifluoromethyl)phenylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-{1-(4-ethoxyphenyl)-1H-imidazol-2-ylsulfanyl}-N-2-(trifluoromethyl)phenylacetamide
• Acetamide, 2-[[1-(4-ethoxyphenyl)-1H-imidazol-2-yl]thio]-N-[2-(trifluoromethyl)phenyl]-
• 688336-24-5
• F0599-0325
• EU-0024536
• 2-[1-(4-ethoxyphenyl)imidazol-2-yl]sulfanyl-N-[2-(trifluoromethyl)phenyl]acetamide
• 2-((1-(4-ethoxyphenyl)-1H-imidazol-2-yl)thio)-N-(2-(trifluoromethyl)phenyl)acetamide
• 2-{[1-(4-ethoxyphenyl)-1H-imidazol-2-yl]sulfanyl}-N-[2-(trifluoromethyl)phenyl]acetamide
• AKOS024585970

• Inchi： 1S/C20H18F3N3O2S/c1-2-28-15-9-7-14(8-10-15)26-12-11-24-19(26)29-13-18(27)25-17-6-4-3-5-16(17)20(21,22)23/h3-12H,2,13H2,1H3,(H,25,27)
• InChI Key： AOQNUFJZRIZYJK-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC=C1C(F)(F)F)(=O)CSC1N(C2=CC=C(OCC)C=C2)C=CN=1

Computed Properties

• Exact Mass: 421.10718249g/mol
• Monoisotopic Mass: 421.10718249g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 29
• Rotatable Bond Count: 7
• Complexity: 530
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 81.4Ų

Experimental Properties

• Density: 1.31±0.1 g/cm3(Predicted)
• pka: 12.52±0.70(Predicted)

Additional information on 2-{1-(4-ethoxyphenyl)-1H-imidazol-2-ylsulfanyl}-N-2-(trifluoromethyl)phenylacetamide

Comprehensive Overview of 2-{1-(4-ethoxyphenyl)-1H-imidazol-2-ylsulfanyl}-N-2-(trifluoromethyl)phenylacetamide (CAS No. 688336-24-5)

2-{1-(4-ethoxyphenyl)-1H-imidazol-2-ylsulfanyl}-N-2-(trifluoromethyl)phenylacetamide (CAS No. 688336-24-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. Its unique molecular structure, featuring an imidazole core linked to a trifluoromethylphenyl group, makes it a promising candidate for various applications. Researchers are particularly interested in its potential as a bioactive scaffold due to its ability to interact with biological targets, such as enzymes and receptors, with high specificity.

The compound’s sulfanylacetamide moiety is a key functional group that enhances its reactivity and binding affinity. This structural feature is often explored in drug discovery for designing small-molecule inhibitors targeting diseases like cancer, inflammation, and microbial infections. Recent studies have highlighted its relevance in addressing drug-resistant pathogens, a growing concern in global healthcare. The incorporation of a trifluoromethyl group further improves its metabolic stability, making it a valuable asset in medicinal chemistry.

In the agrochemical sector, 2-{1-(4-ethoxyphenyl)-1H-imidazol-2-ylsulfanyl}-N-2-(trifluoromethyl)phenylacetamide is investigated for its potential as a crop protection agent. Its ability to disrupt pest-specific biochemical pathways aligns with the increasing demand for sustainable agriculture solutions. Farmers and researchers alike are searching for compounds that minimize environmental impact while maximizing efficacy, and this molecule fits into that niche.

The synthesis of CAS No. 688336-24-5 involves multi-step organic reactions, including imidazole ring formation and sulfanyl linkage introduction. Advanced techniques like HPLC and NMR spectroscopy are employed to ensure purity and structural confirmation. These methods are critical for maintaining consistency in research and industrial applications, where even minor impurities can affect performance.

From a commercial perspective, the compound is gaining traction due to its versatility. Companies specializing in custom synthesis and contract research are offering it as a building block for innovative projects. Its patent landscape is also evolving, with several filings exploring its derivatives for specific uses. This trend reflects the broader shift toward tailored chemical solutions in science and technology.

Environmental and safety profiles of 2-{1-(4-ethoxyphenyl)-1H-imidazol-2-ylsulfanyl}-N-2-(trifluoromethyl)phenylacetamide are under scrutiny to meet regulatory standards. Researchers are employing computational toxicology tools to predict its behavior in ecosystems, addressing concerns about green chemistry principles. Such efforts are crucial for ensuring compliance with international guidelines like REACH and EPA regulations.

In summary, CAS No. 688336-24-5 represents a fascinating intersection of chemistry and applied sciences. Its dual potential in pharmaceuticals and agrochemicals, coupled with its structural novelty, positions it as a compound of enduring interest. As research progresses, it may unlock new avenues for tackling some of the most pressing challenges in health and agriculture today.